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Compound of Interest

Compound Name: DS-1558

Cat. No.: B15570429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DS-1558 is a novel, orally active small molecule agonist for the G protein-coupled receptor 40

(GPR40).[1][2][3] GPR40, predominantly expressed in pancreatic β-cells, is a receptor for free

fatty acids and has emerged as a promising therapeutic target for type 2 diabetes.[1] Agonism

of GPR40 by compounds like DS-1558 potentiates glucose-stimulated insulin secretion (GSIS),

making it a key mechanism for improving glycemic control.[1] These application notes provide

detailed protocols for assessing the in vitro and in vivo effects of DS-1558 on insulin secretion.

Mechanism of Action
DS-1558 enhances the secretion of insulin from pancreatic β-cells in a glucose-dependent

manner. This means that the compound is most effective in stimulating insulin release when

blood glucose levels are elevated, thereby minimizing the risk of hypoglycemia. The primary

signaling pathway involves the Gq-coupled GPR40, which upon activation, leads to

downstream events that augment insulin secretion. Furthermore, DS-1558 has been shown to

potentiate the insulinogenic effects of glucagon-like peptide-1 (GLP-1) receptor agonists,

suggesting a synergistic approach to diabetes therapy.[1][2]
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The activation of GPR40 by DS-1558 in pancreatic β-cells initiates a signaling cascade that

enhances glucose-stimulated insulin secretion. The pathway is primarily mediated through the

Gαq subunit of the G protein.
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1. Isolate Pancreatic Islets
(e.g., from mice or rats)

2. Pre-incubate Islets
(Low glucose buffer, e.g., 2.8 mM)

3. Stimulation
(Incubate with different glucose concentrations

 +/- DS-1558)

4. Collect Supernatant

5. Measure Insulin Concentration
(e.g., ELISA)

6. Data Analysis
(Normalize to protein content or islet number)

 

1. Fast Animals Overnight
(e.g., 16 hours)

2. Collect Baseline Blood Sample (t=0)

3. Administer DS-1558 or Vehicle
(Oral gavage)

4. Administer Glucose Bolus
(Oral gavage, e.g., 2 g/kg)

 (after 30-60 min)

5. Collect Blood Samples at Timed Intervals
(e.g., 15, 30, 60, 120 min)

6. Measure Blood Glucose and Plasma Insulin

7. Data Analysis
(Calculate Area Under the Curve - AUC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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